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Compound of Interest

Compound Name: 1,1-Bis(allyloxy)octane

CAS No.: 71617-17-9

Cat. No.: B12650064

Get Quote

Executive Summary
1,1-Bis(allyloxy)octane (CAS: 71617-17-9) is a specialized organic acetal derived from the

condensation of octanal and allyl alcohol. Characterized by its bifunctional allylic termini and a

lipophilic octyl backbone, this molecule serves as a versatile intermediate in polymer chemistry

(as a crosslinker) and organic synthesis (as a masked aldehyde).

This guide provides a rigorous breakdown of its chemical structure, molecular weight

derivation, synthetic pathways, and handling protocols, designed for researchers requiring

high-fidelity data for experimental design.

Chemical Identity & Structural Analysis[1][2]
Nomenclature and Identifiers

IUPAC Name: 1,1-Bis(prop-2-en-1-yloxy)octane

Common Synonyms: Octanal diallyl acetal; 1,1-Diallyloxyoctane

CAS Registry Number: 71617-17-9[1]
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Molecular Formula:

[1]

Molecular Weight Calculation
The molecular weight is derived from the atomic masses of its constituent elements based on

the formula

.

Element Count Atomic Mass (Da) Subtotal (Da)

Carbon (C) 14 12.011 168.154

Hydrogen (H) 26 1.008 26.208

Oxygen (O) 2 15.999 31.998

Total MW 226.36 g/mol

Structural Architecture
The molecule consists of a central acetal carbon (C1 of the octane chain) bonded to:

A Heptyl chain (

), imparting significant lipophilicity.

A Hydrogen atom.

Two Allyloxy groups (

).[2]

The presence of two terminal alkene groups allows this molecule to function as a crosslinking

agent in radical polymerization or as a substrate in olefin metathesis, while the acetal linkage

remains sensitive to acid hydrolysis.

Structural Visualization (DOT Diagram)
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Caption: Schematic connectivity of 1,1-Bis(allyloxy)octane showing the central acetal linkage

connecting the lipophilic tail to reactive allyl domains.

Synthesis & Reaction Mechanism[1]
Synthetic Pathway: Acid-Catalyzed Acetalization
The standard synthesis involves the condensation of Octanal with excess Allyl Alcohol in the

presence of an acid catalyst (e.g., p-Toluenesulfonic acid, p-TSA). This is an equilibrium

reaction requiring the continuous removal of water (Dean-Stark apparatus or molecular sieves)

to drive the reaction to completion.

Reaction Equation:

Mechanism Diagram
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Caption: Stepwise acetalization mechanism. Water removal is critical to prevent hydrolysis of

the oxocarbenium intermediate.

Technical Specifications & Properties
Physicochemical Profile[5]

Physical State: Liquid at room temperature.[3]

Solubility: Insoluble in water; miscible with common organic solvents (Hexane, DCM,

Toluene, Ethanol).

Stability:

Base Stability: High. Stable in basic aqueous media.

Acid Stability: Low. Hydrolyzes back to octanal and allyl alcohol in the presence of

aqueous acid.
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Oxidative Stability:Warning: Bis-allylic ethers are prone to autoxidation. The methylene

group adjacent to the oxygen and double bond is activated, leading to peroxide formation

upon prolonged exposure to air.

Experimental Characterization (Expected Signals)
For researchers verifying synthesized material, look for these key spectroscopic signatures:

1H NMR (CDCl3, 400 MHz):

~4.5-4.6 ppm (t, 1H): Acetal methine proton (

).

~5.8-6.0 ppm (m, 2H): Internal alkene protons (

).

~5.1-5.3 ppm (m, 4H): Terminal alkene protons (

).

~4.0-4.1 ppm (d, 4H): Allylic methylene protons (

).

~0.88 ppm (t, 3H): Terminal methyl of octyl chain.

Applications in R&D
Crosslinking Monomer
Due to the presence of two allyl groups, 1,1-Bis(allyloxy)octane acts as a crosslinker in:

Thiol-Ene Click Chemistry: Reacts with multifunctional thiols to form thioether networks.

Ring-Closing Metathesis (RCM): Can form macrocycles if the chain flexibility allows, though

intermolecular polymerization is more common.

Acid-Cleavable Linkers
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The acetal functionality allows for "triggered release" mechanisms. In drug delivery or fragrance

encapsulation, the hydrophobic octyl chain aids in formulation compatibility, while the acetal

bond cleaves in the acidic microenvironment (e.g., endosomes or skin surface), releasing the

active aldehyde (octanal) and alcohol.

Safety & Handling Protocol
Critical Hazard: Peroxide Formation Like all allyl ethers, this compound can form explosive

peroxides.

Storage: Store under an inert atmosphere (Nitrogen or Argon) in amber glass.

Testing: Test for peroxides using KI/Starch strips before distillation or heating.

Inhibitors: Commercial samples may require stabilization with BHT (Butylated

hydroxytoluene).

Handling:

Use standard PPE (gloves, goggles).

Perform synthesis in a fume hood to manage allyl alcohol vapors (toxic/lachrymator).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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